Cas no 1251567-98-2 (N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide)

• Product name: N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
• CAS No: 1251567-98-2
• MF: C₂₄H₂₈N₄O₃
• MW: 420.504125595093
• CID: 5776658
• PubChem ID: 49664509

N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• VU0624145-1
• 1251567-98-2
• F3406-6867
• N-(3-ethylphenyl)-2-[4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide
• N-(3-ethylphenyl)-2-(4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide
• N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
• AKOS024484920

• Inchi： 1S/C24H28N4O3/c1-3-17-5-4-6-20(15-17)25-22(29)16-28-13-11-19(12-14-28)24-26-23(27-31-24)18-7-9-21(30-2)10-8-18/h4-10,15,19H,3,11-14,16H2,1-2H3,(H,25,29)
• InChI Key： GPDSFYIBLNRTIN-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(CC(NC3C=CC=C(CC)C=3)=O)CC2)=NC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 420.21614077g/mol
• Monoisotopic Mass: 420.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5Ų
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide

Comprehensive Overview of N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS No. 1251567-98-2)

The compound N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS No. 1251567-98-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core and a piperidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug discovery.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide aligns with this trend, as its oxadiazole scaffold is known for its versatility in drug design. This compound's CAS No. 1251567-98-2 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and pharmacology.

One of the key features of this compound is its piperidine ring, which is a common structural motif in many FDA-approved drugs. The incorporation of a 4-methoxyphenyl group further enhances its potential for interactions with biological targets, such as enzymes or receptors. This has led to increased interest in its structure-activity relationship (SAR), a topic frequently explored in scientific literature and online forums. Researchers are keen to understand how modifications to its structure could optimize its efficacy and selectivity.

The 1,2,4-oxadiazole moiety in N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide is another critical aspect of its design. This heterocyclic ring is known for its stability and ability to participate in hydrogen bonding, making it a valuable component in drug-like molecules. Recent studies have highlighted the role of oxadiazole derivatives in addressing unmet medical needs, such as inflammation and metabolic disorders, which are hot topics in healthcare discussions.

From a synthetic perspective, the preparation of CAS No. 1251567-98-2 involves multi-step organic reactions, including cyclization and amide coupling. These processes are often optimized for yield and purity, as highlighted in patent filings and research papers. The compound's acetamide linkage adds another layer of complexity, requiring precise control over reaction conditions to ensure reproducibility. This aspect is particularly relevant for process chemists and pharmaceutical manufacturers seeking scalable synthesis routes.

In the context of drug discovery, N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide has been evaluated for its pharmacokinetic properties, such as solubility, permeability, and metabolic stability. These factors are critical for determining its suitability as a lead compound in preclinical studies. Given the rising interest in personalized medicine, understanding how this compound interacts with biological systems is a priority for researchers.

The compound's potential applications extend beyond traditional small-molecule therapeutics. With the growing focus on bioconjugation and prodrug strategies, CAS No. 1251567-98-2 could serve as a building block for more complex drug delivery systems. Its piperidine and oxadiazole functionalities offer multiple sites for chemical modification, enabling the development of tailored solutions for specific therapeutic areas.

In summary, N-(3-ethylphenyl)-2-{4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS No. 1251567-98-2) represents a fascinating intersection of medicinal chemistry and drug development. Its structural features and biological potential make it a subject of ongoing research, with implications for targeted therapies and innovative treatments. As the scientific community continues to explore its properties, this compound is poised to play a significant role in the future of pharmaceutical innovation.